3-chloro-N-phenethylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-(2-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C14H14ClNO2S/c15-13-7-4-8-14(11-13)19(17,18)16-10-9-12-5-2-1-3-6-12/h1-8,11,16H,9-10H2
• InChI Key: VTKLYCVTRSULGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNS(=O)(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C14H14ClNO2S
• Molecular Weight: 295.8 g/mol

Description

3-chloro-N-phenethylbenzenesulfonamide, also known as CPB, is a sulfonamide derivative that has been studied for its potential use as an anticancer agent. CPB has been shown to have promising results in preclinical studies, and its mechanism of action is currently being investigated.

Scientific Research Applications

Spectroscopic Studies

• Spectroscopic Analysis : The Fourier-transform infrared spectroscopy (FT-IR) spectrum of similar compounds like 2,4-dichloro-N-phenethylbenzenesulfonamide (DPBS) shows significant insights. The study provides a comprehensive vibrational assignment and analysis of molecular orbitals. This suggests potential applications in studying the vibrational and molecular properties of related compounds, including 3-chloro-N-phenethylbenzenesulfonamide (Kavipriya, Kavitha, Vennila, Rhyman, & Ramasami, 2020).

Antitumor and Anticancer Research

• Antitumor Properties : Research on sulfonamide-focused libraries, including compounds like N-(3-chloro-7-indolyl)-1,4-benzenedisulfonamide, has led to the discovery of potential antitumor agents. These compounds have shown effectiveness as cell cycle inhibitors in clinical trials (Owa, Yokoi, Yamazaki, Yoshimatsu, Yamori, & Nagasu, 2002).
• Synthesis and Antitumor Activity : The synthesis and investigation of stereochemistry in compounds like 5-bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide have revealed their potential in inhibiting PI3Kα kinase, a target in cancer therapy. This indicates a possible application for this compound in similar pathways (Zhou, Li, Yan, Du, Sun, & Sun, 2015).

Chemical Synthesis and Properties

• Chlorinating Reagent : N-chloro-N-methoxybenzenesulfonamide has been identified as a reactive chlorinating agent for various compounds. This suggests that this compound may also serve a similar role in chemical synthesis (Pu, Li, Lu, & Yang, 2016).
• Ring-Forming Cascade En Route to Inhibitors : The primary sulfonamide group in compounds like 4-chloro-3-nitrobenzenesulfonamide facilitates the construction of [1,4]oxazepine rings, leading to the development of inhibitors for enzymes like carbonic anhydrases (Sapegin, Kalinin, Angeli, Supuran, & Krasavin, 2018).

Environmental Applications

• Soil Column Transport : Studies on similar compounds like chlorsulfuron, a sulfonylurea herbicide, provide insights into the mobility and environmental impact of sulfonamides in agricultural soils. This could relate to the environmental behavior of this compound (Veeh, Inskeep, Roe, & Ferguson, 1994).